Cas no 899976-54-6 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 899976-54-6
• MF: C₁₇H₁₆ClN₃O₅S₂
• MW: 441.90904045105
• CID: 5490311
• Update Time: 2025-05-17

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C17H16ClN3O5S2/c1-25-11-4-6-14(26-2)13(8-11)19-16(22)9-27-17-20-12-5-3-10(18)7-15(12)28(23,24)21-17/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： OEWHQOZVUXMSPQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])S(N=C(N2[H])SC([H])([H])C(N([H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)(=O)=O

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide

Recent Advances in the Study of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS: 899976-54-6)

The compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS: 899976-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the unique structural features of 899976-54-6, which include a benzothiadiazine core and a dimethoxyphenylacetamide moiety. These structural elements are believed to contribute to its pharmacological profile, particularly in modulating specific biological targets. Computational modeling and in vitro assays have demonstrated its high affinity for certain enzyme systems, suggesting its utility as a lead compound in drug discovery.

One of the most notable findings is the compound's inhibitory activity against key inflammatory pathways. Preclinical studies have shown that 899976-54-6 effectively suppresses the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in animal models, with results indicating favorable drug-like characteristics.

Further investigations into the mechanism of action of 899976-54-6 have revealed its interaction with specific protein targets involved in cell signaling pathways. Structural-activity relationship (SAR) studies have been conducted to optimize its efficacy and reduce potential off-target effects. These studies have led to the development of analogs with improved potency and selectivity, paving the way for future clinical trials.

In conclusion, the compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS: 899976-54-6) represents a promising avenue for therapeutic development. Its unique chemical structure and demonstrated biological activities underscore its potential as a novel drug candidate. Continued research is warranted to fully elucidate its therapeutic potential and translate these findings into clinical applications.